Cas no 2227663-51-4 ((1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol
• CAS No: 2227663-51-4
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• CID: 6212566
• PubChem ID: 165977921
• Update Time: 2025-06-12

(1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol
• EN300-1977668
• 2227663-51-4

• Inchi： 1S/C7H8Cl2N2O/c8-6-1-4(5(12)3-10)2-7(9)11-6/h1-2,5,12H,3,10H2/t5-/m0/s1
• InChI Key： VZADHGJCOLEZOR-YFKPBYRVSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)[C@H](CN)O

Computed Properties

• Exact Mass: 206.0013683g/mol
• Monoisotopic Mass: 206.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol

Introduction to (1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol (CAS No. 2227663-51-4)

(1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227663-51-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a chiral center, which is critical for its biological activity and specificity.

The< strong>2,6-dichloropyridin-4-yl moiety in the molecule contributes to its distinctive chemical behavior, making it a valuable scaffold for designing novel therapeutic agents. This group is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. The presence of both amino and hydroxyl functional groups further enhances the compound's reactivity and potential utility in synthetic chemistry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of (1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol is particularly relevant in this context, as it can be used to induce stereochemical control in the synthesis of other complex molecules. This property is highly valued in the pharmaceutical industry, where the stereochemistry of a drug can significantly impact its efficacy and safety.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The< strong>pyridine core is a common motif in many bioactive molecules, and derivatives thereof have shown promise in treating various diseases. The< strong>2,6-dichloropyridin-4-yl substituent enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development.

The compound's potential applications extend beyond its use as a building block in drug synthesis. It has been explored as a precursor for more complex molecules that target specific biological pathways. For instance, researchers have investigated its role in developing inhibitors for enzymes involved in cancer metabolism. These enzymes are often overexpressed in tumor cells and are key targets for anticancer therapies.

The< strong>amino group provides a site for further functionalization, allowing chemists to attach various pharmacophores that enhance binding affinity and selectivity. This flexibility makes (1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol a versatile intermediate in synthetic organic chemistry. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which is crucial for designing molecules that interact with biological targets.

In terms of synthetic methodology, this compound has been used to develop novel catalytic systems for asymmetric reactions. The chiral environment provided by the< strong>(1R)-configuration allows for the efficient synthesis of enantiomerically pure compounds under mild conditions. This approach is particularly useful for producing high-value pharmaceutical intermediates with minimal racemization.

The< strong>2,6-dichloropyridin-4-yl moiety also contributes to the compound's stability under various reaction conditions. This stability is essential for maintaining the integrity of the molecule during synthetic transformations and ensures that it can be reliably used in multi-step syntheses without degradation.

Ongoing research continues to explore new applications for this compound. For example, scientists are investigating its potential as a ligand in transition metal-catalyzed reactions. These reactions are crucial for constructing complex molecular architectures and have wide-ranging applications in both pharmaceuticals and materials science.

The< strong>CAS number 2227663-51-4 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research settings. This level of specificity is essential for regulatory compliance and patent applications, where precise chemical identification is critical.

In conclusion, (1R)-2-amino-1-(2,6-dichloropyridin-4-yl)ethan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable tool for drug development and synthetic research. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in designing novel therapeutic agents that address unmet medical needs.